Mitochonic Acid 35

• CAS No.: 1611470-23-5
• Product Name: Mitochonic Acid 35
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.36
• IUPAC Name: 5-(3, 5-Dimethoxybenzyloxy)-3-indoleacetic acid
• Standard InChI: InChI=1S/C19H19NO5/c1-23-15-5-12(6-16(8-15)24-2)11-25-14-3-4-18-17(9-14)13(10-20-18)7-19(21)22/h3-6,8-10,20H,7,11H2,1-2H3,(H,21,22)
• Standard InChIKey: MZSYAASXDPWPAL-UHFFFAOYSA-N
• SMILES: O=C(O)CC1=CNC2=C1C=C(OCC3=CC(OC)=CC(OC)=C3)C=C2
• Appearance: Solid powder
• Description: Mitochonic Acid 35 is a dual inhibitor of TNF-α and TGF-β1. It acts by inhibiting IκB kinase phosphorylation and Smad3 phosphorylation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Mitochonic Acid 35; Mitochonic Acid-35; MA-35; MA 35; MA35
• Reference: 1: Shima H, Sasaki K, Suzuki T, Mukawa C, Obara T, Oba Y, Matsuo A, Kobayashi T, Mishima E, Watanabe S, Akiyama Y, Kikuchi K, Matsuhashi T, Oikawa Y, Nanto F, Akiyama Y, Ho HJ, Suzuki C, Saigusa D, Masamune A, Tomioka Y, Masaki T, Ito S, Hayashi KI, Abe T. A novel indole compound MA-35 attenuates renal fibrosis by inhibiting both TNF-α and TGF-β(1) pathways. Sci Rep. 2017 May 15;7(1):1884. doi: 10.1038/s41598-017-01702-7. PubMed PMID: 28507324; PubMed Central PMCID: PMC5432497.
• Last Modified: Aug 20 2021